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Compound of Interest

Compound Name:
N-(4-Bromobenzyl)-N-

ethylethanamine

Cat. No.: B1625017 Get Quote

An In-Depth Technical Guide to N-(4-
Bromobenzyl)-N-ethylethanamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(4-Bromobenzyl)-N-
ethylethanamine, a key chemical intermediate in pharmaceutical and agrochemical research.

This document details its chemical properties, synthesis methodologies, and potential

applications in drug discovery, with a focus on its role as a versatile scaffold for the

development of novel therapeutic agents.

Core Compound Specifications
N-(4-Bromobenzyl)-N-ethylethanamine is a tertiary amine featuring a 4-bromobenzyl group

attached to a diethylamine moiety. This structure offers two reactive sites: the nucleophilic

tertiary amine and the C-Br bond on the aromatic ring, which is amenable to various cross-

coupling reactions.
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Parameter Value Reference

CAS Number 4885-19-2 [1]

Molecular Weight 242.16 g/mol [1]

Molecular Formula C₁₁H₁₆BrN

Synthesis Methodologies
The synthesis of N-(4-Bromobenzyl)-N-ethylethanamine can be achieved through several

strategic pathways, each offering distinct advantages in terms of yield, scalability, and cost-

effectiveness. The three primary methods are direct alkylation, reductive amination, and

palladium-catalyzed coupling.[1]

Direct Alkylation
This is a straightforward and common method for the synthesis of N-(4-Bromobenzyl)-N-
ethylethanamine, often preferred for large-scale production due to the availability of reagents

and a simple work-up procedure.[1]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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